Ethyl 6-cyclopentylpyrimidine-4-carboxylate
Overview
Description
Ethyl 6-cyclopentylpyrimidine-4-carboxylate (ECPC) is a pyrimidine-based organic compound with a wide range of applications in the field of organic chemistry. It is a colorless solid that is soluble in water and organic solvents. ECPC is used in the synthesis of a variety of organic compounds and has been studied extensively for its potential applications in the fields of medicinal chemistry, biochemistry, and pharmacology.
Scientific Research Applications
Pharmacology: Drug Synthesis and Design
Ethyl 6-cyclopentylpyrimidine-4-carboxylate: is utilized in pharmacology for the synthesis of piperidine derivatives, which are crucial in drug design due to their presence in over twenty classes of pharmaceuticals . These compounds are integral in the creation of drugs targeting a wide range of diseases, including cancer, where pyrimidine derivatives have shown significant anticancer activity .
Organic Synthesis: Building Blocks
In organic chemistry, this compound serves as a building block for the synthesis of pyrimidine derivatives. It’s involved in reactions such as cyclization and annulation, which are fundamental in creating complex organic molecules .
Medicinal Chemistry: Anticancer Research
The pyrimidine core of Ethyl 6-cyclopentylpyrimidine-4-carboxylate is explored in medicinal chemistry for its anticancer properties. Researchers focus on structure-activity relationships to develop new anticancer agents with enhanced efficacy .
Chemical Research: Reference Standards
This compound is also important in chemical research as a reference standard for pharmaceutical testing, ensuring the accuracy and consistency of experimental results .
Industrial Applications: Polymer Synthesis
While not directly used, pyrimidine derivatives influence the synthesis of polymers like acrylates, which have diverse industrial applications ranging from coatings to biomedical devices .
Drug Discovery: SAR Studies
In drug discovery, Ethyl 6-cyclopentylpyrimidine-4-carboxylate is part of the structure-activity relationship (SAR) studies, helping to identify molecular fragments crucial for biological activity and therapeutic potential .
Chemical Education: Research and Development
This compound is used in academic settings for educational purposes, aiding in the teaching of synthetic methods and the development of new chemical processes .
Environmental Chemistry: Waste Treatment
Although more research is needed, derivatives of pyrimidine could potentially be used in environmental chemistry for waste treatment and pollution control due to their ability to interact with various organic and inorganic substances .
Future Directions
properties
IUPAC Name |
ethyl 6-cyclopentylpyrimidine-4-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2O2/c1-2-16-12(15)11-7-10(13-8-14-11)9-5-3-4-6-9/h7-9H,2-6H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LMZKYJUZIHIPPV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NC=NC(=C1)C2CCCC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 6-cyclopentylpyrimidine-4-carboxylate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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